Cas no 1206775-56-5 (2-(5-Bromo-6-methoxypyridin-2-yl)acetonitrile)

• Product Name: 2-(5-Bromo-6-methoxypyridin-2-yl)acetonitrile
• CAS No: 1206775-56-5
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4913863
• PubChem ID: 129948680
• Update Time: 2024-11-07

2-(5-Bromo-6-methoxypyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-6-methoxypyridin-2-yl)acetonitrile
• 3-Bromo-2-methoxypyridine-6-acetonitrile
• 2-Pyridineacetonitrile, 5-bromo-6-methoxy-
• 5-Bromo-6-methoxy-2-pyridineacetonitrile
• 1206775-56-5
• CS-0310873
• DTXSID901274994
• 2-(5-Bromo-6-methoxypyridin-2-yl)acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-8-7(9)3-2-6(11-8)4-5-10/h2-3H,4H2,1H3
• InChI Key： AKNKBQHMTURBCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=NC=1OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines